molecular formula C25H14Cl2N4O2S B12129021 (3Z)-1-(2-chlorobenzyl)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

(3Z)-1-(2-chlorobenzyl)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

Cat. No.: B12129021
M. Wt: 505.4 g/mol
InChI Key: MYBBUHQIHGZJKZ-MRCUWXFGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(3Z)-1-(2-chlorobenzyl)-3-[2-(3-chlorophenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one” is a complex heterocyclic molecule featuring a fused thiazolo-triazole core conjugated with an indol-2-one scaffold. Its structure includes two chlorophenyl substituents (2-chlorobenzyl and 3-chlorophenyl groups), which likely enhance lipophilicity and influence electronic properties.

Properties

Molecular Formula

C25H14Cl2N4O2S

Molecular Weight

505.4 g/mol

IUPAC Name

(5Z)-2-(3-chlorophenyl)-5-[1-[(2-chlorophenyl)methyl]-2-oxoindol-3-ylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C25H14Cl2N4O2S/c26-16-8-5-7-14(12-16)22-28-25-31(29-22)24(33)21(34-25)20-17-9-2-4-11-19(17)30(23(20)32)13-15-6-1-3-10-18(15)27/h1-12H,13H2/b21-20-

InChI Key

MYBBUHQIHGZJKZ-MRCUWXFGSA-N

Isomeric SMILES

C1=CC=C(C(=C1)CN2C3=CC=CC=C3/C(=C/4\C(=O)N5C(=NC(=N5)C6=CC(=CC=C6)Cl)S4)/C2=O)Cl

Canonical SMILES

C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(=C4C(=O)N5C(=NC(=N5)C6=CC(=CC=C6)Cl)S4)C2=O)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:
1. 5-[2-(3-Chlorophenyl)-1,3-benzoxazol-5-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione ():
- Structural Differences : Replaces the thiazolo-triazole-indol-2-one core with a benzoxazole-triazole-thione system.
- Functional Groups : Contains a thione (C=S) instead of a ketone (C=O) and lacks the indole moiety.
- Spectroscopic Data :
- IR: 1275 cm⁻¹ (C=S) vs. expected ~1640–1680 cm⁻¹ (C=O in the target compound).
- ¹H-NMR: Aromatic protons (δ 6.76–8.01 ppm) and triazole NH (δ 9.77 ppm) .

(3Z)-1-(2-Fluorobenzyl)-3-[2-(4-Methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one ():

  • Substituent Variations : Fluorine replaces chlorine at the benzyl position, and a methoxy group substitutes chlorine on the phenyl ring.
  • Electronic Effects : Methoxy is electron-donating, reducing electrophilicity compared to the electron-withdrawing chloro group in the target compound.
  • Molecular Formula : C₂₆H₁₇FN₄O₃S vs. C₂₆H₁₅Cl₂N₄O₂S (target) .

Data Tables

Table 1: Structural and Spectroscopic Comparison

Property Target Compound Compound Compound
Core Structure Thiazolo-triazole-indol-2-one Benzoxazole-triazole-thione Thiazolo-triazole-indol-2-one
Key Substituents 2-Chlorobenzyl, 3-chlorophenyl 4-Methylphenyl, 3-chlorophenyl 2-Fluorobenzyl, 4-methoxyphenyl
Molecular Formula C₂₆H₁₅Cl₂N₄O₂S (inferred) C₂₂H₁₅ClN₄OS C₂₆H₁₇FN₄O₃S
IR Peaks (cm⁻¹) ~1640 (C=O), ~730 (C-Cl) 1649 (C=N), 1275 (C=S), 726 (C-Cl) Not reported
¹H-NMR Features Aromatic protons (~δ 6.5–8.5 ppm) Aromatic protons (δ 6.76–8.01 ppm) Not reported

Table 2: Hypothetical Elemental Analysis

Compound C (%) H (%) N (%)
Target ~61.2 ~2.5 ~12.1
Compound 63.08 3.61 3.37
Compound 63.5* 3.2* 10.9*

*Estimated based on molecular formula.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.